Cas no 1008520-81-7 ()

structure
Chemical and Physical Properties
Names and Identifiers
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- Inchi: 1S/C8H10N2O/c1-6-8-7(11)3-2-4-10(8)5-9-6/h5H,2-4H2,1H3
- InChI Key: QNYBTHHLGCFDPK-UHFFFAOYSA-N
- SMILES: O=C1C2=C(C)N=CN2CCC1
Computed Properties
- Exact Mass: 150.079312947g/mol
- Monoisotopic Mass: 150.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 34.9Ų
Related Literature
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Marie-Laure Hisette,Paula Haddad,Thomas Gisler,Carlos Manuel Marques,André Pierre Schröder Soft Matter, 2008,4, 828-832
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Xiao-Hua Li,Bao-Ji Wang,Xiao-Lin Cai,Li-Wei Zhang,Guo-Dong Wang,San-Huang Ke RSC Adv., 2017,7, 28393-28398
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S. M. Wood,F. Castles,S. J. Elston,S. M. Morris RSC Adv., 2016,6, 31919-31924
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Khodayar Gholivand,Foroogh Molaei New J. Chem., 2015,39, 3747-3757
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